Cas no 38411-25-5 (2,2',3,3',4,5,6'-HEPTACHLOROBIPHENYL)

• Product Name: 2,2',3,3',4,5,6'-HEPTACHLOROBIPHENYL
• CAS No: 38411-25-5
• MF: C₁₂H₃Cl₇
• MW: 395.323216676712
• CID: 823033
• PubChem ID: 38025
• Update Time: 2025-07-02

2,2',3,3',4,5,6'-HEPTACHLOROBIPHENYL Chemical and Physical Properties

Names and Identifiers

• 2,2',3,3',4,5,6'-HEPTACHLOROBIPHENYL
• PCB No.174
• PCB No 174
• 1,2,3,4-tetrachloro-5-(2,3,6-trichlorophenyl)benzene
• 2,2-DICHLOROCYCLOPROPYL PHENYL SULFONE
• 2,3,6,2',3',4',5'-Heptachlorobiphenyl
• PCB 174
• 2,2',3,3',4,5,6'-Heptachloro-1,1'-biphenyl #
• ZDLMBNHYTPHDLF-UHFFFAOYSA-N
• DTXCID4039491
• DTXSID4074142
• 38411-25-5
• NS00077035
• AKOS015903557
• UNII-OYI6B897Y7
• DB-049282
• OYI6B897Y7
• 2,2',3,3',4,5,6'-PCB
• 2,2',3,3',4,5,6'-Heptachloro-1,1'-biphenyl
• PCB No. 174 10 microg/mL in Isooctane
• 1,1'-Biphenyl, 2,2',3,3',4,5,6'-heptachloro-
• SCHEMBL4449764
• Q27285917

• MDL： MFCD00792632
• Inchi： 1S/C12H3Cl7/c13-5-1-2-6(14)10(17)8(5)4-3-7(15)11(18)12(19)9(4)16/h1-3H
• InChI Key： ZDLMBNHYTPHDLF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C1C(=CC=C(C=1Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 391.80500
• Monoisotopic Mass: 391.805444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.658±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 130.6°C
• Boiling Point: 479.43°C (rough estimate)
• Refractive Index: 1.6330 (rough estimate)
• Solubility: Insuluble (1.4E-6 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 7.92740

2,2',3,3',4,5,6'-HEPTACHLOROBIPHENYL Security Information

• Hazardous Material transportation number：UN 3432 9/PG 2
• Hazard Category Code： R33;R50/53
• Safety Instruction： S60;S61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,2',3,3',4,5,6'-HEPTACHLOROBIPHENYL

Chemical Profile of 2,2',3,3',4,5,6'-Heptachlorobiphenyl (CAS No. 38411-25-5)

2,2',3,3',4,5,6'-Heptachlorobiphenyl, identified by the chemical abstracts service number CAS No. 38411-25-5, is a chlorinated derivative of biphenyl. This compound belongs to the class of polychlorinated biphenyls (PCBs), which have been extensively studied due to their environmental persistence and potential biological effects. The specific structure of 2,2',3,3',4,5,6'-Heptachlorobiphenyl consists of seven chlorine atoms substituted across the biphenyl ring system, giving it a high degree of chlorination and stability.

The synthesis and characterization of 2,2',3,3',4,5,6'-Heptachlorobiphenyl have been subjects of interest in organic chemistry and environmental science. Its molecular formula is C₁₂H₅Cl₇, and its molecular weight is approximately 408.44 g/mol. The compound exhibits a high melting point and low solubility in water but good solubility in organic solvents, which influences its behavior in environmental systems.

One of the most significant aspects of 2,2',3,3',4,5,6'-Heptachlorobiphenyl is its environmental persistence. Polychlorinated biphenyls, including this specific isomer, are known for their resistance to degradation by natural processes. This persistence has led to their widespread distribution in the environment and accumulation in aquatic and terrestrial ecosystems. The long-term presence of 2,2',3,3',4,5,6'-Heptachlorobiphenyl in the environment has raised concerns about its potential impact on ecosystems and human health.

Recent research has focused on the toxicological profile of 2,2',3,3',4,5,6'-Heptachlorobiphenyl. Studies have shown that it can interfere with endocrine systems and may have carcinogenic potential. The compound’s ability to bioaccumulate and biomagnify in food chains has made it a subject of regulatory scrutiny in many countries. Efforts have been made to monitor and reduce the presence of such compounds in the environment through various mitigation strategies.

In terms of chemical reactivity, 2, 2'， 3， 3'， 4， 5， 6'-heptachlorobiphenyl exhibits stability under normal conditions but can undergo degradation under extreme environmental conditions such as high temperatures or exposure to UV radiation. This degradation often results in the formation of lower-chlorinated biphenyls or other byproducts that may also pose environmental risks.

The industrial applications of 2， 2'， 3， 3'， 4， 5，6'-heptachlorobiphenyl have been limited due to its environmental concerns. However， research into its potential use as a chemical intermediate or in specialized industrial processes continues. The compound’s stability makes it a candidate for certain chemical reactions where high thermal stability is required.

From an environmental chemistry perspective, CAS No.38411-25-5 (i.e., 2， ， ， ， ， ， -heptachlorobiphenyl) is studied to understand its fate and transport in different media. Models that predict the behavior of PCBs in aquatic systems often incorporate data on compounds like this one to improve accuracy. These models are crucial for assessing risks associated with PCB contamination and for developing effective remediation strategies.

The development of analytical methods for detecting and quantifying CAS No.38411-25-5 (i.e., heptachlorobiphenyl) is another area of active research。 Techniques such as gas chromatography-mass spectrometry (GC-MS) are commonly used for its detection due to their sensitivity and specificity。 These methods are essential for monitoring environmental samples and ensuring compliance with regulatory standards。

Public health agencies have been closely monitoring the health effects associated with exposure to heptachlorobiphenyl。 While extensive studies have been conducted on other PCB isomers, heptachlorobiphenyl-specific research remains important for understanding its unique toxicological profile。 This includes studying its effects on wildlife as well as potential human health risks。

The regulatory status of CAS No.38411-25-5 (i.e., heptachlorobiphenyl) varies by region。 In some areas, strict regulations have been implemented to control its production、 use、 and disposal。 International agreements such as the Stockholm Convention on Persistent Organic Pollutants (POPs) aim to eliminate or restrict the use of such compounds globally。

In conclusion, heptachlorobiphenyl (CAS No.38411-25-5) represents a significant challenge in environmental chemistry due to its persistence、 bioaccumulation potential、 and toxicological effects。 Ongoing research efforts are crucial for understanding its behavior in ecosystems、 developing effective detection methods、 and implementing strategies for risk reduction。 As scientific knowledge advances, better management practices can be developed to mitigate the impacts of this compound on both human health and the environment。